N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide

• IUPAC Name: N-[[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl]-2-hydroxyacetamide
• InChI: InChI=1S/C14H12F2N2O3/c15-10-3-4-12(11(16)6-10)21-14-9(2-1-5-17-14)7-18-13(20)8-19/h1-6,19H,7-8H2,(H,18,20)
• InChI Key: OGIVCWNUFMSSHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)OC2=C(C=C(C=C2)F)F)CNC(=O)CO
• Molecular Formula: C14H12F2N2O3
• Molecular Weight: 294.25 g/mol

Description

N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide, also known as DFP-10825, is a novel compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. DFP-10825 is a small molecule that belongs to the class of pyridine derivatives and has been shown to have promising effects in various biological systems.

Mechanism of Action

The mechanism of action of N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide is not fully understood, but it is believed to act through multiple pathways. N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and matrix metalloproteinases. It can also modulate the activity of various receptors, including GABA receptors and NMDA receptors. Additionally, N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide can affect the expression of various genes involved in cell signaling and apoptosis.
Biochemical and Physiological Effects:
N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-apoptotic effects. It can also improve mitochondrial function and increase the production of ATP. Additionally, N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide can enhance the expression of various neurotrophic factors, including BDNF and NGF, which are involved in neuronal survival and growth.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide in lab experiments include its high purity, reproducibility, and scalability. It can also be easily synthesized using standard laboratory techniques. However, one limitation of using N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide can be expensive to produce, which can limit its use in some experiments.

Future Directions

There are several future directions for research on N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide. One area of research is to further elucidate its mechanism of action and identify its molecular targets. Another area of research is to investigate its potential therapeutic applications in other diseases, including Parkinson's disease and multiple sclerosis. Additionally, N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide can be used as a lead compound to develop new drugs with improved efficacy and safety profiles. Finally, more studies are needed to investigate the long-term effects of N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide on various biological systems.

Synthesis Methods

The synthesis of N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide involves the reaction of 2-(2,4-difluorophenoxy)pyridine-3-carbaldehyde with 2-hydroxyacetamide in the presence of a suitable catalyst. The reaction proceeds through a series of intermediate steps and yields the final product in high purity and yield. The synthesis method has been optimized to ensure reproducibility and scalability, making N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide a viable candidate for large-scale production.

Scientific Research Applications

N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide has been extensively studied in various scientific research applications, including neuroscience, cancer research, and drug discovery. In neuroscience, N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. In cancer research, N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In drug discovery, N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-hydroxyacetamide has been used as a lead compound to develop new drugs with improved efficacy and safety profiles.